molecular formula C29H25NO3 B4936781 2-(3,4-dimethoxybenzyl)-4,4-diphenyl-4H-1,3-benzoxazine

2-(3,4-dimethoxybenzyl)-4,4-diphenyl-4H-1,3-benzoxazine

Cat. No. B4936781
M. Wt: 435.5 g/mol
InChI Key: UXJZQXUMFUZTCN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(3,4-dimethoxybenzyl)-4,4-diphenyl-4H-1,3-benzoxazine, also known as DMDBO, is a synthetic compound that belongs to the class of benzoxazines. It has been extensively studied due to its potential applications in various scientific fields, including material science, organic chemistry, and biochemistry. DMDBO has been found to possess unique properties that make it a promising candidate for several research applications.

Mechanism of Action

The mechanism of action of 2-(3,4-dimethoxybenzyl)-4,4-diphenyl-4H-1,3-benzoxazine is not well understood. However, it has been proposed that it acts as a charge-transporting material in optoelectronic devices. 2-(3,4-dimethoxybenzyl)-4,4-diphenyl-4H-1,3-benzoxazine has been found to possess high electron mobility and low ionization potential, which makes it an ideal candidate for charge transport in such devices.
Biochemical and Physiological Effects
2-(3,4-dimethoxybenzyl)-4,4-diphenyl-4H-1,3-benzoxazine has not been extensively studied for its biochemical and physiological effects. However, it has been found to exhibit low toxicity and has been used in several in vitro studies as a fluorescent probe for the detection of biomolecules.

Advantages and Limitations for Lab Experiments

2-(3,4-dimethoxybenzyl)-4,4-diphenyl-4H-1,3-benzoxazine possesses several advantages that make it an ideal candidate for research applications. It is relatively easy to synthesize using standard laboratory techniques, exhibits high electron mobility, and has low toxicity. However, 2-(3,4-dimethoxybenzyl)-4,4-diphenyl-4H-1,3-benzoxazine also possesses some limitations, including its relatively low stability under ambient conditions and its limited solubility in common solvents.

Future Directions

2-(3,4-dimethoxybenzyl)-4,4-diphenyl-4H-1,3-benzoxazine has several potential future directions for research. One potential direction is the development of new synthetic methods for 2-(3,4-dimethoxybenzyl)-4,4-diphenyl-4H-1,3-benzoxazine that improve its stability and solubility. Another potential direction is the study of 2-(3,4-dimethoxybenzyl)-4,4-diphenyl-4H-1,3-benzoxazine for its potential applications in other optoelectronic devices, such as organic photovoltaics. Additionally, 2-(3,4-dimethoxybenzyl)-4,4-diphenyl-4H-1,3-benzoxazine could be studied for its potential applications in biochemical sensing and imaging. Finally, the study of the mechanism of action of 2-(3,4-dimethoxybenzyl)-4,4-diphenyl-4H-1,3-benzoxazine could lead to the development of new charge-transporting materials for optoelectronic devices.

Synthesis Methods

The synthesis of 2-(3,4-dimethoxybenzyl)-4,4-diphenyl-4H-1,3-benzoxazine involves the reaction of 3,4-dimethoxybenzaldehyde and diphenylamine in the presence of an acid catalyst. The resulting product is then treated with acetic anhydride to yield 2-(3,4-dimethoxybenzyl)-4,4-diphenyl-4H-1,3-benzoxazine. The synthesis of 2-(3,4-dimethoxybenzyl)-4,4-diphenyl-4H-1,3-benzoxazine is relatively straightforward and can be achieved using standard laboratory techniques.

Scientific Research Applications

2-(3,4-dimethoxybenzyl)-4,4-diphenyl-4H-1,3-benzoxazine has been extensively studied for its potential applications in material science. It has been found to possess unique properties that make it a promising candidate for the development of optoelectronic devices, such as organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs). 2-(3,4-dimethoxybenzyl)-4,4-diphenyl-4H-1,3-benzoxazine has also been studied for its potential applications in organic solar cells, where it has been found to exhibit high power conversion efficiencies.

properties

IUPAC Name

2-[(3,4-dimethoxyphenyl)methyl]-4,4-diphenyl-1,3-benzoxazine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C29H25NO3/c1-31-26-18-17-21(19-27(26)32-2)20-28-30-29(22-11-5-3-6-12-22,23-13-7-4-8-14-23)24-15-9-10-16-25(24)33-28/h3-19H,20H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UXJZQXUMFUZTCN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=C(C=C1)CC2=NC(C3=CC=CC=C3O2)(C4=CC=CC=C4)C5=CC=CC=C5)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C29H25NO3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

435.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-[(3,4-Dimethoxyphenyl)methyl]-4,4-diphenyl-1,3-benzoxazine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.